Cas no 2580181-15-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid
• CAS No: 2580181-15-1
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 5659401
• PubChem ID: 165891474
• Update Time: 2025-11-01

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamido]propanoic acid
• 2580181-15-1
• EN300-27729138
• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid

• Inchi： 1S/C23H26N2O5S/c1-25(12-11-21(26)27)22(28)20(14-31-2)24-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,24,29)(H,26,27)
• InChI Key： HPCGHLCFXXGCAA-UHFFFAOYSA-N
• SMILES： S(C)CC(C(N(C)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic Acid (CAS No. 2580181-15-1): An Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid (CAS No. 2580181-15-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Met(OMe)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the methylsulfanyl moiety, make it an essential building block in the development of novel therapeutic agents.

The fluorenylmethyloxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This protecting group is particularly useful for the synthesis of peptides containing methionine residues, as it prevents unwanted side reactions and ensures the integrity of the peptide chain. The methylsulfanyl group, on the other hand, provides additional functional versatility, allowing for further modifications and conjugations that can enhance the biological activity and pharmacokinetic properties of the final product.

Recent studies have highlighted the potential applications of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. The researchers found that by incorporating this intermediate into their synthetic pathways, they were able to produce peptides with improved resistance to proteolytic degradation, which is a critical factor in their therapeutic efficacy.

In another notable study, researchers from the University of California, San Francisco, explored the use of Fmoc-Met(OMe)-OH in the development of novel anticancer agents. They reported that peptides synthesized using this intermediate exhibited potent cytotoxic activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The unique structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid allowed for precise control over the peptide's conformation and interactions with cellular targets, leading to enhanced therapeutic effects.

Beyond its applications in cancer therapy, this compound has also shown promise in other areas of medicinal chemistry. For example, a study published in Bioorganic & Medicinal Chemistry Letters investigated the use of Fmoc-Met(OMe)-OH in the synthesis of antimicrobial peptides. The researchers found that peptides containing this intermediate exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global threat of antibiotic resistance.

The versatility of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid extends beyond its use as a synthetic intermediate. It has also been explored as a potential drug candidate itself. A recent study published in Chemical Communications reported that this compound exhibited promising pharmacological properties when tested in vitro and in vivo models. The researchers noted that it showed good solubility, stability, and bioavailability, making it a promising lead compound for further development.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-3-(methylsulfanyl)propanamidopropanoic acid (CAS No. 2580181-15-1) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential building block for the synthesis of bioactive molecules and peptides with enhanced stability, bioavailability, and therapeutic efficacy. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.